2-AMino-6-chloropurine -9-beta-D-(2/'-deoxy-3/',5/'-di-O-benzoyl-2/'-fluoro)arabinoriboside
2-AMino-6-chloropurine -9-beta-D-(2/'-deoxy-3/',5/'-di-O-benzoyl-2/'-fluoro)arabinoriboside
Brand Name:
Vulcanchem
CAS No.:
118373-61-8
VCID:
VC0180113
InChI:
InChI=1S/C24H19ClFN5O5/c25-19-17-20(30-24(27)29-19)31(12-28-17)21-16(26)18(36-23(33)14-9-5-2-6-10-14)15(35-21)11-34-22(32)13-7-3-1-4-8-13/h1-10,12,15-16,18,21H,11H2,(H2,27,29,30)/t15-,16+,18-,21-/m1/s1
SMILES:
C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=C(N=C4Cl)N)F)OC(=O)C5=CC=CC=C5
Molecular Formula:
C24H19ClFN5O5
Molecular Weight:
511.9 g/mol
2-AMino-6-chloropurine -9-beta-D-(2/'-deoxy-3/',5/'-di-O-benzoyl-2/'-fluoro)arabinoriboside
CAS No.: 118373-61-8
Main Products
VCID: VC0180113
Molecular Formula: C24H19ClFN5O5
Molecular Weight: 511.9 g/mol
| CAS No. | 118373-61-8 |
|---|---|
| Product Name | 2-AMino-6-chloropurine -9-beta-D-(2/'-deoxy-3/',5/'-di-O-benzoyl-2/'-fluoro)arabinoriboside |
| Molecular Formula | C24H19ClFN5O5 |
| Molecular Weight | 511.9 g/mol |
| IUPAC Name | [(2R,3R,4S,5R)-5-(2-amino-6-chloropurin-9-yl)-3-benzoyloxy-4-fluorooxolan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C24H19ClFN5O5/c25-19-17-20(30-24(27)29-19)31(12-28-17)21-16(26)18(36-23(33)14-9-5-2-6-10-14)15(35-21)11-34-22(32)13-7-3-1-4-8-13/h1-10,12,15-16,18,21H,11H2,(H2,27,29,30)/t15-,16+,18-,21-/m1/s1 |
| Standard InChIKey | NBBXMRVTXICTEV-VWFIUDSGSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@@H](O2)N3C=NC4=C3N=C(N=C4Cl)N)F)OC(=O)C5=CC=CC=C5 |
| SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=C(N=C4Cl)N)F)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=C(N=C4Cl)N)F)OC(=O)C5=CC=CC=C5 |
| PubChem Compound | 14016765 |
| Last Modified | Nov 11 2021 |
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